Cas no 943115-44-4 (N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide)

• Product Name: N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide
• CAS No: 943115-44-4
• MF: C₁₇H₁₇N₅O₂
• MW: 323.349182844162
• CID: 5429285
• Update Time: 2025-06-13

N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-2-(3-pyridin-4-yl-1H-1,2,4-triazol-5-yl)acetamide
• N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide

• Inchi： 1S/C17H17N5O2/c1-24-14-4-2-12(3-5-14)11-19-16(23)10-15-20-17(22-21-15)13-6-8-18-9-7-13/h2-9H,10-11H2,1H3,(H,19,23)(H,20,21,22)
• InChI Key： CBJFTDRISABJFB-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=NC(CC(NCC2=CC=C(OC)C=C2)=O)=N1

Additional information on N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide

N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide: A Comprehensive Overview

N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide (CAS No. 943115-44-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The unique structural features of this compound make it a promising candidate for further research and development in drug discovery.

The chemical structure of N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide is characterized by a central 1,2,4-triazole ring substituted with a pyridine moiety and a methoxyphenylmethyl group. The presence of these functional groups imparts specific pharmacological properties to the molecule. The methoxyphenyl group is known to enhance lipophilicity and improve membrane permeability, while the pyridine moiety contributes to the compound's overall polarity and binding affinity to biological targets.

Recent studies have highlighted the potential of N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The researchers found that the compound's mechanism of action involves the disruption of fungal cell wall synthesis, making it a promising candidate for the development of new antifungal agents.

In addition to its antifungal properties, N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide has shown promising anti-inflammatory effects. A study conducted by a team of researchers at the University of California demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that the compound could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-yl)-1H-1,2,4-triazol-5-ylacetamide have also been investigated. A preclinical study published in the European Journal of Pharmacology reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. The study found that the compound is rapidly absorbed after oral administration and has a long half-life, which could be advantageous for once-daily dosing regimens in clinical settings.

Furthermore, the safety profile of N-(4-methoxyphenyl)methyl-2-3-(pyridin-4-y)-1H-,2,-triazol--5--ylacetamide has been evaluated in several animal models. Toxicity studies conducted in rodents showed that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. These findings support the potential for further clinical development of this compound.

In conclusion, N-(4-methoxyphenyl)methyl--(pyridin--y)-1H-,2,-triazol--5--ylacetamide (CAS No. 943115--) is a promising synthetic compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses, paving the way for its eventual application in treating various diseases.